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Compound of Interest

Compound Name: Pyrazinecarbonitrile

Cat. No.: B1219330 Get Quote

This guide provides essential safety information and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with

Pyrazinecarbonitrile.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Pyrazinecarbonitrile?

A1: Pyrazinecarbonitrile is classified as harmful if swallowed, in contact with skin, or inhaled.

[1][2] It can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1]

[2][3]

Q2: What personal protective equipment (PPE) is required when handling

Pyrazinecarbonitrile?

A2: To ensure safety, it is mandatory to use the following PPE:

Eye/Face Protection: Safety glasses with side-shields or chemical safety goggles are

necessary.[4]

Hand Protection: Wear impervious protective gloves.[5]

Body Protection: Use protective clothing to prevent skin exposure.[4]
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Respiratory Protection: In areas with inadequate ventilation or risk of inhalation, a NIOSH-

approved respirator with an appropriate filter (such as a dust mask type N95 or a type ABEK

respirator filter) should be used.[3]

Q3: What are the proper storage conditions for Pyrazinecarbonitrile?

A3: Pyrazinecarbonitrile should be stored in a cool, dry, and well-ventilated area.[4][5] Keep

the container tightly sealed and store it locked up.[1][4] It is also advised to store it away from

incompatible materials and foodstuff containers.[5]

Q4: How should I handle Pyrazinecarbonitrile during my experiments?

A4: Handle Pyrazinecarbonitrile in a well-ventilated area or outdoors.[4][5] Avoid any direct

contact with the skin and eyes, and do not inhale its vapor or mist.[4] It is strictly prohibited to

eat, drink, or smoke in the work area.[4][5] After handling, wash your hands and any exposed

skin thoroughly.[4][5]

Q5: What should I do in case of an accidental spill?

A5: In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[4]

Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or earth.

[4][5] Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[4] Prevent the spill from entering drains or water courses.[4][5]

Q6: What are the first-aid measures for exposure to Pyrazinecarbonitrile?

A6:

General Advice: In all cases of exposure, consult a physician and provide them with the

Safety Data Sheet (SDS).[4]

Inhalation: Move the individual to fresh air. If they feel unwell, seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] If skin

irritation develops, seek medical advice.[1]
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Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove

contact lenses and continue rinsing for at least 15 minutes.[4] Consult a physician.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison center or doctor

if you feel unwell.[1]

Troubleshooting Guide
Issue Possible Cause Solution

Skin or eye irritation after

handling.

Direct contact with

Pyrazinecarbonitrile.

Immediately follow the first-aid

procedures for skin and eye

contact. Review handling

procedures and ensure proper

PPE is being used.

A strong chemical odor is

noticeable in the lab.

Inadequate ventilation or a

possible spill.

Cease all work, check for any

spills, and ensure the

ventilation system is

functioning correctly. If the

odor persists, evacuate the

area and inform the safety

officer.

The compound has solidified.
Storage temperature is below

its melting point (18-20°C).

Gently warm the container in a

water bath to a temperature

slightly above its melting point.

Ensure the container is

securely closed during this

process.
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Property Value Reference

Molecular Weight 105.10 g/mol

Melting Point 18-20 °C [4]

Boiling Point 87 °C at 8 hPa [4]

Flash Point 97 °C (closed cup) [3][4]

Density 1.174 g/cm³ at 25 °C [4]
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Workflow for Safe Handling of Pyrazinecarbonitrile

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure Proper Ventilation

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Weigh/Measure in a Fume Hood

Perform Experiment

Avoid Inhalation and Contact Spill

If Spill Occurs

Exposure

If Exposure Occurs

Decontaminate Work Area

Dispose of Waste in
Designated Hazardous Waste Container

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Evacuate and Notify Supervisor Follow First-Aid Measures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Pyrazinecarbonitrile

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1219330?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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